Cas no 1366303-29-8 ((3S)-3-(2,4-dimethylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: (3S)-3-(2,4-dimethylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 1366303-29-8
• MF: C₂₆H₂₅NO₄
• MW: 415.48100733757
• CID: 5903458
• PubChem ID: 103667848
• Update Time: 2025-10-19

(3S)-3-(2,4-dimethylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(2,4-dimethylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• (3S)-3-(2,4-dimethylphenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-1162875
• 1366303-29-8

• Inchi： 1S/C26H25NO4/c1-16-11-12-18(17(2)13-16)24(14-25(28)29)27-26(30)31-15-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-13,23-24H,14-15H2,1-2H3,(H,27,30)(H,28,29)/t24-/m0/s1
• InChI Key： YKRZCMFXUVROBR-DEOSSOPVSA-N
• SMILES： O(C(N[C@@H](CC(=O)O)C1C=CC(C)=CC=1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 415.17835828g/mol
• Monoisotopic Mass: 415.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 75.6Ų

Additional information on (3S)-3-(2,4-dimethylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to (3S)-3-(2,4-dimethylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 1366303-29-8)

(3S)-3-(2,4-dimethylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 1366303-29-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-DMPA, is a chiral amino acid derivative that plays a crucial role in the synthesis of complex peptides and proteins. The unique structure of Fmoc-DMPA, characterized by its chiral center and the fluorenylmethyloxycarbonyl (Fmoc) protecting group, makes it an essential building block in the development of novel therapeutic agents.

The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under mild conditions and ease of removal. The 2,4-dimethylphenyl substituent imparts additional stability and solubility properties, making Fmoc-DMPA an ideal choice for various synthetic strategies. Recent advancements in synthetic methodologies have further enhanced the utility of this compound, enabling researchers to explore new avenues in drug discovery and development.

In the context of medicinal chemistry, (3S)-3-(2,4-dimethylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid has been extensively studied for its potential as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes in the body. The chiral nature of Fmoc-DMPA allows for the design of enantiomerically pure prodrugs, which can exhibit improved pharmacokinetic properties and reduced side effects compared to their racemic counterparts.

One of the key areas where Fmoc-DMPA has shown promise is in the development of anticancer drugs. Research has demonstrated that certain derivatives of Fmoc-DMPA can selectively target cancer cells while sparing healthy tissues. For instance, a study published in the Journal of Medicinal Chemistry reported that a modified form of Fmoc-DMPA exhibited potent cytotoxic activity against various cancer cell lines, including those resistant to conventional chemotherapy agents. This finding highlights the potential of Fmoc-DMPA as a lead compound for further optimization and clinical evaluation.

Beyond its applications in cancer therapy, (3S)-3-(2,4-dimethylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid has also been explored for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have shown that certain derivatives of Fmoc-DMPA can effectively inhibit key inflammatory pathways, reducing inflammation and promoting tissue repair. These findings suggest that Fmoc-DMPA could be a valuable candidate for the development of new anti-inflammatory drugs.

The synthetic versatility of Fmoc-DMPA has also led to its use in the development of diagnostic tools and imaging agents. For example, researchers have synthesized fluorescently labeled derivatives of Fmoc-DMPA that can be used to visualize specific cellular processes or biomarkers. These labeled compounds have applications in both basic research and clinical diagnostics, providing valuable insights into disease mechanisms and treatment responses.

In addition to its direct applications in drug development, (3S)-3-(2,4-dimethylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid serves as a valuable tool for understanding protein structure and function. The chiral center and functional groups present in Fmoc-DMPA make it an excellent substrate for studying enzyme specificity and catalytic mechanisms. By incorporating Fmoc-DMPA into designed peptides or proteins, researchers can gain detailed insights into protein-protein interactions and post-translational modifications.

Recent advances in computational chemistry have further enhanced our understanding of the molecular properties of Fmoc-DMPA. Molecular dynamics simulations have provided detailed insights into the conformational behavior and solvation properties of this compound under various conditions. These computational studies have not only validated experimental observations but also predicted new structural features that could be exploited for optimizing the performance of Fmoc-DMPA-based derivatives.

In conclusion, (3S)-3-(2,4-dimethylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 1366303-29-8) is a multifaceted compound with broad applications in medicinal chemistry, pharmaceutical research, and biotechnology. Its unique structural features and synthetic versatility make it an invaluable tool for advancing our understanding of biological systems and developing novel therapeutic agents. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in shaping the future of drug discovery and development.